Cas no 944886-14-0 (4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid)

4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid is a versatile synthetic intermediate used in pharmaceutical and organic chemistry research. Its structure features a benzoic acid core linked to a piperazine moiety with a chloroacetyl functional group, enabling selective modifications for the development of bioactive compounds. The chloroacetyl group provides a reactive site for nucleophilic substitution, facilitating further derivatization, while the benzoic acid moiety enhances solubility and binding interactions. This compound is particularly valuable in the synthesis of pharmacologically active molecules, including potential kinase inhibitors and receptor modulators. Its well-defined reactivity and stability make it a reliable building block for medicinal chemistry applications.
4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid structure
944886-14-0 structure
Product Name:4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid
CAS No:944886-14-0
MF:C13H15ClN2O3
MW:282.722802400589
MDL:MFCD09755950
CID:4660669
Update Time:2025-05-20

4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid
    • MDL: MFCD09755950
    • Inchi: 1S/C13H15ClN2O3/c14-9-12(17)16-7-5-15(6-8-16)11-3-1-10(2-4-11)13(18)19/h1-4H,5-9H2,(H,18,19)
    • InChI Key: GZQCHSUFQCLQRD-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(N2CCN(C(CCl)=O)CC2)C=C1

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 527.9±50.0 °C at 760 mmHg
  • Flash Point: 273.1±30.1 °C
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D779023-1g
4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid
944886-14-0 95%
1g
$870 2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1529591-1g
4-(4-(2-Chloroacetyl)piperazin-1-yl)benzoic acid
944886-14-0 98%
1g
¥8586.00 2024-04-24
eNovation Chemicals LLC
D779023-1g
4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid
944886-14-0 95%
1g
$870 2025-02-25
eNovation Chemicals LLC
D779023-1g
4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid
944886-14-0 95%
1g
$870 2025-02-22

4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid Related Literature

Additional information on 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid

Introduction to 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid (CAS No. 944886-14-0)

4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid, with the CAS number 944886-14-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of considerable interest in drug discovery and development. The structural features of this molecule, particularly the presence of a piperazine moiety and a benzoic acid backbone, contribute to its unique chemical and pharmacological properties.

The piperazine ring is a common pharmacophore in medicinal chemistry due to its ability to interact with various biological targets. Its structural flexibility and capacity to form hydrogen bonds make it an attractive scaffold for designing molecules with therapeutic potential. In contrast, the benzoic acid moiety is known for its role in modulating inflammatory responses and its antimicrobial properties. The combination of these two structural elements in 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid suggests that it may possess multiple biological activities, which has prompted extensive research into its potential applications.

Recent advancements in chemical biology have highlighted the importance of understanding the molecular interactions that govern biological processes. The< strong> piperazine-containing compounds have been extensively studied for their role in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The< strong> benzoic acid moiety, on the other hand, has been implicated in various pharmacological actions, including anti-inflammatory and analgesic effects. The synergistic combination of these two pharmacophores in 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid makes it a promising candidate for further investigation.

In recent years, there has been growing interest in developing novel therapeutic agents that target multiple disease pathways simultaneously. This approach, known as polypharmacology, leverages the ability of molecules to interact with several biological targets to achieve a more comprehensive therapeutic effect. 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid fits well within this paradigm due to its dual functionality provided by the< strong>piperazine and< strong> benzoic acid moieties. Such dual-targeting compounds have shown promise in treating complex diseases by addressing multiple aspects of pathology.

The synthesis of 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid involves a series of well-established organic reactions that highlight the synthetic versatility of this compound. The introduction of the< strong>2-chloroacetyl group onto the piperazine ring is a critical step that enhances the reactivity of the molecule, allowing for further functionalization. This synthetic strategy underscores the importance of molecular design in pharmaceutical chemistry, where careful consideration of structural features can lead to compounds with enhanced biological activity.

The pharmacological profile of 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid has been explored through both computational modeling and experimental studies. Computational approaches have been particularly valuable in predicting the binding affinity and interaction modes of this compound with potential biological targets. These studies have suggested that it may interact with enzymes and receptors involved in neurotransmitter metabolism and inflammatory responses. Experimental validation through biochemical assays and cell-based assays has further corroborated these predictions, providing insights into its mechanism of action.

The potential therapeutic applications of 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid are broad and encompass several areas of medical research. Its dual-targeting capability makes it an attractive candidate for treating neurological disorders such as depression and anxiety, where modulation of neurotransmitter systems is crucial. Additionally, its anti-inflammatory properties suggest that it may be useful in managing chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 4-[4-(2-Chloroacetyl)-1-piperazinyl]benzoic Acid (CAS No. 944886-14-0) is a compound with significant potential in pharmaceutical research due to its unique structural features and dual-targeting capability. The combination of a< strong>piperazine moiety and a< strong> benzoic acid backbone endows this molecule with multiple biological activities, making it a promising candidate for further development. Ongoing research efforts are focused on elucidating its mechanism of action and exploring its therapeutic applications in various disease conditions.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent